Cas no 1380307-35-6 (2,2-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol)

• Product Name: 2,2-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol
• CAS No: 1380307-35-6
• MF: C₁₄H₂₅BN₂O₃
• MW: 280.170903921127
• MDL: MFCD22571849
• CID: 4697993
• Update Time: 2025-11-01

2,2-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1-(3-hydroxy-2,2-dimethylpropyl)-1h-pyrazol-4-yl)boronic acid pinacol ester
• 2,2-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol
• 2,2-dimethyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol
• ZXULSCHHTCWGTB-UHFFFAOYSA-N

• MDL： MFCD22571849
• Inchi： 1S/C14H25BN2O3/c1-12(2,10-18)9-17-8-11(7-16-17)15-19-13(3,4)14(5,6)20-15/h7-8,18H,9-10H2,1-6H3
• InChI Key： ZXULSCHHTCWGTB-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC(C)(C)CO)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Topological Polar Surface Area: 56.5

Additional information on 2,2-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol

Comprehensive Overview of 2,2-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol (CAS No. 1380307-35-6)

The compound 2,2-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol (CAS No. 1380307-35-6) is a boron-containing organic molecule with significant applications in pharmaceutical research, material science, and chemical synthesis. Its unique structure, featuring a dioxaborolane ring and a pyrazole moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method in modern organic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

One of the most searched topics related to this compound is its role in bioconjugation and proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The boronic ester group in CAS No. 1380307-35-6 enables selective binding to biomolecules, making it valuable for designing small-molecule inhibitors and biomarkers. Additionally, its stability under physiological conditions has sparked interest in cancer therapeutics and diagnostic imaging, aligning with the growing demand for precision medicine.

From a synthetic chemistry perspective, the 2,2-dimethylpropan-1-ol backbone provides steric hindrance, enhancing the compound's stability during reactions. This property is particularly useful in high-throughput screening and combinatorial chemistry, where reproducibility and yield are critical. The tetramethyl-1,3,2-dioxaborolane group further improves solubility in organic solvents, facilitating its use in catalysis and polymer chemistry. These features address common challenges in green chemistry, a trending topic in sustainable industrial processes.

In material science, CAS No. 1380307-35-6 is explored for its potential in organic electronics and photovoltaic devices. The pyrazole-boronate structure can act as a ligand for transition metals, enabling the development of OLEDs and sensors. With the rise of flexible electronics and wearable technology, this compound's compatibility with solution-processing techniques positions it as a candidate for next-generation optoelectronic materials.

For researchers sourcing this compound, questions often revolve around its storage conditions, handling protocols, and commercial availability. Proper storage in anhydrous environments and avoidance of prolonged exposure to light are recommended to maintain its reactivity. Suppliers typically offer high-purity grades (>95%) for laboratory use, with customization options for bulk quantities. Its safety data sheet (SDS) should always be consulted to ensure compliance with local regulations.

In summary, 2,2-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol (CAS No. 1380307-35-6) is a multifaceted compound bridging medicinal chemistry, materials engineering, and synthetic methodology. Its relevance to drug development, renewable energy, and smart materials ensures continued interest from academia and industry alike. Future studies may focus on optimizing its bioavailability and expanding its applications in nanotechnology.